Cas no 1797964-17-0 (3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide)

• Product Name: 3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide
• CAS No: 1797964-17-0
• MF: C₁₇H₁₈BrNO₄
• MW: 380.233124256134
• CID: 5373819
• Update Time: 2025-06-13

3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide Chemical and Physical Properties

Names and Identifiers

• 3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide

• Inchi： 1S/C17H18BrNO4/c1-22-15-7-6-11(9-16(15)23-2)14(20)10-19-17(21)12-4-3-5-13(18)8-12/h3-9,14,20H,10H2,1-2H3,(H,19,21)
• InChI Key： LCSHXKMAWPADFG-UHFFFAOYSA-N
• SMILES： C(NCC(C1=CC=C(OC)C(OC)=C1)O)(=O)C1=CC=CC(Br)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Dimethoxybenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Methoxybenzenes Dimethoxybenzenes

Additional information on 3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide

Introduction to 3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide (CAS No. 1797964-17-0)

3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide, identified by the CAS number 1797964-17-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research in the development of novel therapeutic agents. The structural framework of this molecule incorporates several key functional groups, including a bromo substituent, hydroxyl and methoxy groups on an aromatic ring, and an amide linkage, which collectively contribute to its unique chemical properties and potential biological functions.

The bromo group at the para position relative to the amide functionality introduces a site for further chemical modification, enabling synthetic chemists to explore diverse derivatives with tailored pharmacological profiles. Additionally, the presence of 3,4-dimethoxyphenyl moiety suggests potential interactions with biological targets such as enzymes and receptors, which are often modulated by aromatic compounds with methoxy substituents. The hydroxyethyl side chain further enhances the compound's solubility and bioavailability, making it a suitable candidate for in vivo studies.

In recent years, there has been growing interest in exploring the pharmacological potential of benzamide derivatives due to their demonstrated efficacy in various disease models. Specifically, benzamides have been investigated for their roles in modulating pain perception, inflammation, and neurodegenerative processes. The incorporation of a bromo atom into the benzamide scaffold has been shown to enhance binding affinity to certain protein targets, thereby improving drug-like properties such as potency and selectivity.

Current research in medicinal chemistry has highlighted the importance of optimizing molecular structures to achieve desired pharmacological outcomes. The compound 3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide (CAS No. 1797964-17-0) represents a well-designed molecule that balances structural complexity with functional diversity. The 3,4-dimethoxyphenyl group is particularly noteworthy, as it mimics natural products known for their biological activities. This motif has been extensively studied for its ability to interact with monoamine transporters and receptors, which are implicated in conditions such as depression and neurodegeneration.

Moreover, the hydroxyethyl side chain not only improves solubility but also introduces a potential site for hydrogen bonding interactions with biological targets. Such interactions are critical for achieving high binding affinity and specificity. In vitro studies have demonstrated that compounds with similar structural features exhibit inhibitory effects on enzymes involved in pain signaling pathways. For instance, analogs of this class have shown promise in reducing inflammation by modulating cyclooxygenase (COX) activity.

The synthesis of 3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide (CAS No. 1797964-17-0) involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include bromination of a precursor aromatic ring followed by nucleophilic substitution to introduce the hydroxyethyl group. The final step involves forming the amide bond between the brominated intermediate and an appropriately substituted amine derivative. Advanced techniques such as palladium-catalyzed cross-coupling reactions may be employed to enhance reaction efficiency and selectivity.

Recent advancements in computational chemistry have facilitated the rapid design and evaluation of novel drug candidates like 3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide (CAS No. 1797964-17-0). Molecular modeling studies have been used to predict binding modes and affinity for various biological targets. These virtual screening approaches allow researchers to prioritize compounds for experimental validation based on predicted interactions. Such computational tools have significantly accelerated the drug discovery process by reducing reliance on empirical screening methods alone.

In preclinical studies, preliminary data suggest that this compound exhibits moderate potency in inhibiting specific enzymatic targets relevant to neurological disorders. The presence of both hydrophobic aromatic rings and polar functional groups enhances its ability to penetrate biological membranes while maintaining favorable interactions within target proteins. Additionally, the bromo substituent may serve as a handle for further derivatization or labeling studies aimed at elucidating mechanism-of-action.

The pharmaceutical industry continues to invest heavily in developing next-generation therapeutics based on well-characterized molecular scaffolds like benzamides. The versatility of structures such as 3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide (CAS No. 1797964-17-0) makes them valuable starting points for generating libraries of compounds with diverse pharmacological profiles. By leveraging synthetic chemistry expertise alongside biophysical techniques like X-ray crystallography or NMR spectroscopy researchers can gain deeper insights into structure-function relationships.

Future directions for research involving this compound may include exploring its potential as an intermediate in larger synthetic schemes or investigating its efficacy in animal models of disease. Collaborative efforts between academic institutions and pharmaceutical companies will be essential to translate laboratory findings into clinical applications that address unmet medical needs.

In conclusion,3-bromo-N-[2-(3,4-dimethoxyphenyl)-2-hydroxyethyl]benzamide (CAS No. 1797964-17-0) represents an intriguing molecule with significant therapeutic potential derived from its unique structural features including functional groups such as bromo, hydroxyl,and methoxy, along with appropriate solubility-enhancing side chains,highlighted by recent studies demonstrating its utility against neurological disorders through modulation mechanisms involving monoamine transporters or other relevant targets,making it a promising candidate for further exploration within medicinal chemistry research programs worldwide.